![molecular formula C15H19N3O2S B1320614 Ethyl 1-(benzo[c][1,2,5]thiadiazol-5-ylmethyl)piperidine-4-carboxylate CAS No. 874834-12-5](/img/structure/B1320614.png)
Ethyl 1-(benzo[c][1,2,5]thiadiazol-5-ylmethyl)piperidine-4-carboxylate
Overview
Description
Scientific Research Applications
Environmental Studies
The compound’s degradation products and their environmental fate can be studied to assess the ecological impact of benzothiadiazole derivatives. This is crucial for understanding the long-term effects of these compounds when released into the environment.
Each application leverages the unique chemical structure of the compound, which includes the benzothiadiazole ring system known for its diverse chemical properties and the piperidine ring, a common scaffold in drug design. The ethyl ester group enhances the compound’s solubility, making it more accessible for various chemical transformations.
For further details on the compound’s properties and safety information, such as melting point and hazard statements, you can refer to the provided material safety data sheets (MSDS) and technical documents . It’s important to note that while the applications are diverse, the actual use in each field would depend on further empirical research and development.
Mechanism of Action
Target of Action
Compounds with the benzo[c][1,2,5]thiadiazole (btz) motif have been extensively researched for use in photovoltaics or as fluorescent sensors .
Mode of Action
It is known that btz-based compounds can act as potential visible-light organophotocatalysts . They can modify the photocatalyst’s optoelectronic and photophysical properties by varying the donor groups while keeping the BTZ acceptor group the same .
Biochemical Pathways
Btz-based compounds have been used in photocatalytic applications, suggesting they may influence pathways related to light absorption and energy transfer .
Result of Action
Btz-based compounds have been used as fluorescent sensors or bioimaging probes for lipid droplets, mitochondria, and plasma membranes, suggesting they may have effects at the cellular level .
Action Environment
The use of btz-based compounds in photovoltaics and photocatalysis suggests that light exposure could be a significant environmental factor influencing their action .
properties
IUPAC Name |
ethyl 1-(2,1,3-benzothiadiazol-5-ylmethyl)piperidine-4-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H19N3O2S/c1-2-20-15(19)12-5-7-18(8-6-12)10-11-3-4-13-14(9-11)17-21-16-13/h3-4,9,12H,2,5-8,10H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HMRNIHRDRVTEQR-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1CCN(CC1)CC2=CC3=NSN=C3C=C2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H19N3O2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10594809 |
Source
|
| Record name | Ethyl 1-[(2,1,3-benzothiadiazol-5-yl)methyl]piperidine-4-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10594809 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
305.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
874834-12-5 |
Source
|
| Record name | Ethyl 1-[(2,1,3-benzothiadiazol-5-yl)methyl]piperidine-4-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10594809 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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